![molecular formula C21H28N2O3 B247725 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine](/img/structure/B247725.png)
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine
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Overview
Description
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine, also known as BHDP, is a chemical compound that has been extensively researched for its potential applications in scientific research. BHDP belongs to the class of piperazine compounds that have been studied for their various biological activities.
Mechanism of Action
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine has been shown to act as a modulator of ion channels, specifically the TRPV1 channel, which is involved in pain perception and inflammation. This compound has been reported to enhance the activity of TRPV1 channels, leading to an increase in calcium influx and subsequent release of neurotransmitters. This mechanism of action is thought to underlie the antinociceptive and anti-inflammatory effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It has been reported to reduce pain and inflammation, as well as exhibit antipsychotic and anxiolytic effects. This compound has also been shown to have activity against certain cancer cell lines, indicating its potential use in cancer therapy. In addition, this compound has been studied for its ability to modulate the activity of ion channels, making it a valuable tool for studying ion channel function.
Advantages and Limitations for Lab Experiments
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine has several advantages for use in lab experiments. It is a relatively small molecule, making it easy to synthesize and manipulate. It has also been shown to have activity against various biological targets, making it a valuable tool for studying biological processes. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects on other ion channels or biological targets. In addition, the synthesis of this compound can be challenging and requires specialized equipment and expertise.
Future Directions
There are several future directions for research on 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine. One area of interest is the development of this compound derivatives with improved potency and selectivity for specific biological targets. Another area of interest is the investigation of the potential use of this compound in cancer therapy. Further studies are also needed to fully understand the mechanism of action of this compound and its effects on ion channels and other biological targets. Overall, this compound has the potential to be a valuable tool for studying biological processes and developing new therapies for various diseases.
Synthesis Methods
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine can be synthesized using a multi-step process involving the reaction of piperazine with 3,5-dimethoxybenzoyl chloride followed by the addition of bicyclo[2.2.1]hept-5-en-2-ylmethylamine. The reaction is carried out under specific conditions to obtain a high yield of this compound. The purity and quality of the compound can be confirmed using various analytical techniques such as NMR, HPLC, and mass spectrometry.
Scientific Research Applications
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(3,5-dimethoxybenzoyl)piperazine has been studied for its potential applications in various scientific fields such as medicinal chemistry, pharmacology, and neuroscience. It has been reported to have activity against certain cancer cell lines, making it a potential candidate for cancer therapy. This compound has also been shown to have antipsychotic and anxiolytic effects in animal models, indicating its potential use in treating psychiatric disorders. In addition, this compound has been studied for its ability to modulate the activity of certain ion channels, making it a valuable tool for studying ion channel function.
Properties
Molecular Formula |
C21H28N2O3 |
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Molecular Weight |
356.5 g/mol |
IUPAC Name |
[4-(5-bicyclo[2.2.1]hept-2-enylmethyl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone |
InChI |
InChI=1S/C21H28N2O3/c1-25-19-11-17(12-20(13-19)26-2)21(24)23-7-5-22(6-8-23)14-18-10-15-3-4-16(18)9-15/h3-4,11-13,15-16,18H,5-10,14H2,1-2H3 |
InChI Key |
ZDCVRJCVAWTNFG-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)CC3CC4CC3C=C4)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)CC3CC4CC3C=C4)OC |
Origin of Product |
United States |
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